Cas no 136410-04-3 (2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-)
![2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- structure](https://www.kuujia.com/scimg/cas/136410-04-3x500.png)
136410-04-3 structure
Product name:2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
- 5-ethoxy-1-(4-phenylbenzoyl)pyrrolidin-2-one
- BRN 4758707
- SCHEMBL9821153
- 1-([1,1'-Biphenyl]-4-carbonyl)-5-ethoxypyrrolidin-2-one
- DTXSID70929390
- 2-Pyrrolidinone, 1-((1,1'-biphenyl)-4-ylcarbonyl)-5-ethoxy-, (+-)-
- (+-)-1-((1,1'-Biphenyl)-4-ylcarbonyl)-5-ethoxy-2-pyrrolidinone
- 136410-04-3
-
- Inchi: InChI=1S/C19H19NO3/c1-2-23-18-13-12-17(21)20(18)19(22)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11,18H,2,12-13H2,1H3
- InChI Key: PWGYKXDHSUWQOP-UHFFFAOYSA-N
- SMILES: C1(C2C=CC=CC=2)C=CC(C(N2C(OCC)CCC2=O)=O)=CC=1
Computed Properties
- Exact Mass: 309.13657
- Monoisotopic Mass: 309.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 495.5°C at 760 mmHg
- Flash Point: 253.4°C
- Refractive Index: 1.61
- PSA: 46.61
2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- Related Literature
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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